Cas no 459786-46-0 ((phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate)

• Product Name: (phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate
• CAS No: 459786-46-0
• MF: C₁₈H₁₉NO₆
• MW: 345.346565485001
• CID: 5331038
• Update Time: 2025-07-01

(phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(phenylamino)ethyl 3,4,5-trimethoxybenzoate
• Oprea1_565985
• (2-anilino-2-oxoethyl) 3,4,5-trimethoxybenzoate
• STL194882
• (phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C18H19NO6/c1-22-14-9-12(10-15(23-2)17(14)24-3)18(21)25-11-16(20)19-13-7-5-4-6-8-13/h4-10H,11H2,1-3H3,(H,19,20)
• InChI Key： URQOHTJQSFQBNH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)OCC(NC2C=CC=CC=2)=O)=CC=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 423
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on (phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate

(Phenylcarbamoyl)methyl 3,4,5-Trimethoxybenzoate (CAS No. 459786-46-0)

(Phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate (CAS No. 459786-46-0) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, including a phenylcarbamoyl group and a 3,4,5-trimethoxybenzoate moiety, which confer it with a range of chemical and biological properties.

The phenylcarbamoyl group is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable functional group in the synthesis of complex molecules. The 3,4,5-trimethoxybenzoate moiety, on the other hand, is rich in electron-donating methoxy groups, which can influence the compound's solubility, stability, and reactivity. These structural elements collectively contribute to the compound's potential as a building block in the development of new drugs and materials.

Recent research has highlighted the potential of (phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate in various scientific domains. In the field of pharmaceutical research, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate exhibit potent anti-inflammatory and antioxidant activities. These properties make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmaceutical applications, (phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate has been explored for its potential in materials science. Researchers at the University of California have reported that this compound can be used as a precursor in the synthesis of advanced polymers and coatings. The presence of multiple functional groups allows for tailored modifications to enhance material properties such as mechanical strength, thermal stability, and biocompatibility. This versatility makes (phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate a valuable starting material for developing novel materials with specific performance requirements.

The synthesis of (phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the esterification of 3,4,5-trimethoxybenzoic acid with chloromethyl phenylcarbamate. This reaction can be optimized using various catalysts and solvents to improve efficiency and selectivity. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

The physical and chemical properties of (phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate have been extensively studied. It is a white crystalline solid with a melting point ranging from 120°C to 122°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In terms of safety and handling, (phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate should be stored under dry conditions at room temperature to prevent degradation. While it is not classified as hazardous or toxic under standard regulations, appropriate personal protective equipment (PPE) should be used when handling this compound to ensure safety.

Overall, (phenylcarbamoyl)methyl 3,4,5-trimethoxybenzoate (CAS No. 459786-46-0) represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an important intermediate in the development of new drugs and advanced materials. As research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.